Cas no 1994608-20-6 (rac-ethyl 5-(1R,2R)-2-ethylcyclopropyl-1,2,4-oxadiazole-3-carboxylate)

• Product Name: rac-ethyl 5-(1R,2R)-2-ethylcyclopropyl-1,2,4-oxadiazole-3-carboxylate
• CAS No: 1994608-20-6
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5788353
• PubChem ID: 165955281
• Update Time: 2023-12-26

rac-ethyl 5-(1R,2R)-2-ethylcyclopropyl-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl 5-[(1R,2R)-2-ethylcyclopropyl]-1,2,4-oxadiazole-3-carboxylate
• EN300-1120177
• 1994608-20-6
• rac-ethyl 5-(1R,2R)-2-ethylcyclopropyl-1,2,4-oxadiazole-3-carboxylate

• Inchi： 1S/C10H14N2O3/c1-3-6-5-7(6)9-11-8(12-15-9)10(13)14-4-2/h6-7H,3-5H2,1-2H3/t6-,7-/m1/s1
• InChI Key： MPHXWCPBUQPBHI-RNFRBKRXSA-N
• SMILES： O1C([C@@H]2C[C@H]2CC)=NC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.2Ų